Cas no 1214335-89-3 (3-(2-Fluoro-6-iodophenyl)pyridine)

• Product Name: 3-(2-Fluoro-6-iodophenyl)pyridine
• CAS No: 1214335-89-3
• MF: C₁₁H₇FIN
• MW: 299.082858324051
• CID: 4964417
• Update Time: 2025-05-22

3-(2-Fluoro-6-iodophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-iodophenyl)pyridine
• 3-(2-Fluoro-6-iodophenyl)pyridine

• Inchi： 1S/C11H7FIN/c12-9-4-1-5-10(13)11(9)8-3-2-6-14-7-8/h1-7H
• InChI Key： TVLXSUIXTZNMPA-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=NC=CC=1)F

Computed Properties

• Exact Mass: 298.96072 g/mol
• Monoisotopic Mass: 298.96072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 299.08
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(2-Fluoro-6-iodophenyl)pyridine

Recent Advances in the Application of 3-(2-Fluoro-6-iodophenyl)pyridine (CAS: 1214335-89-3) in Chemical Biology and Pharmaceutical Research

3-(2-Fluoro-6-iodophenyl)pyridine (CAS: 1214335-89-3) is a fluorinated and iodinated pyridine derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, serves as a versatile building block in medicinal chemistry, particularly in the development of targeted therapies and imaging agents. Recent studies have explored its potential in various applications, including kinase inhibition, radiopharmaceutical development, and as a precursor for complex molecular scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-(2-Fluoro-6-iodophenyl)pyridine as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. The researchers demonstrated that the compound's halogenated aromatic system facilitates selective binding to ATP-binding pockets of specific kinases, making it a promising candidate for cancer therapeutics. The study reported a 40% improvement in binding affinity compared to non-halogenated analogs, underscoring the importance of its structural features.

In the field of radiopharmaceuticals, 3-(2-Fluoro-6-iodophenyl)pyridine has shown exceptional promise as a precursor for iodine-123 and iodine-131 labeled compounds. A recent Nature Communications article described its use in developing novel PET imaging agents for neurodegenerative diseases. The fluorine and iodine atoms in the molecule allow for straightforward radiohalogenation, while maintaining excellent in vivo stability and blood-brain barrier penetration.

Beyond its direct applications, this compound has emerged as a valuable tool in chemical biology research. Its unique electronic properties, resulting from the combination of fluorine and iodine substituents, make it an excellent probe for studying π-π interactions and halogen bonding in biological systems. Several research groups have utilized 1214335-89-3 to investigate protein-ligand interactions at atomic resolution using X-ray crystallography and NMR spectroscopy.

The synthetic accessibility of 3-(2-Fluoro-6-iodophenyl)pyridine has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that significantly increases the yield and purity of this compound, addressing previous challenges in large-scale production. This development is particularly important as demand grows for this versatile intermediate in both academic and industrial settings.

Looking forward, researchers anticipate expanding applications of 1214335-89-3 in drug discovery, particularly in the development of covalent inhibitors and PROTACs (proteolysis targeting chimeras). The presence of both fluorine and iodine in the molecule offers unique opportunities for strategic modifications that can enhance drug-like properties while maintaining target specificity. Current clinical trials involving derivatives of this compound suggest its potential translation into therapeutic agents within the next 3-5 years.